Cas no 74808-10-9 (2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyl Trichloroacetimidate)

• Product Name: 2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyl Trichloroacetimidate
• CAS No: 74808-10-9
• MF: C₁₆H₂₀Cl₃NO₁₀
• MW: 492.689702987671
• MDL: MFCD09870030
• CID: 562993
• PubChem ID: 10896298
• Update Time: 2025-06-17

2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyl Trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl Trichloroacetimidate
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-2-yl]methyl acetate
• 2,3,4,6-Tetra-O-acet
• 2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSYL TRICHLOROACETIMIDIATE
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSYL TRICHLOROACETIMIDATE
• a-D-Glucopyranose,2,3,4,6-tetraacetate 1-(2,2,2-trichloroethanimidate)
• 2,3,3',5,5',6-HEXACHLOROBIPHENYL
• 2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyltrichloroacetimidate
• AKOS027326500
• SCHEMBL417827
• IBUZGVQIKARDAF-RKQHYHRCSA-N
• (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-(2,2,2-trichloro-1-iminoethoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4,6-tetra-O-acetyl-1-O-trichloroacetoimidoyl-alpha-D-glucopyranose
• GEO-04520
• 2,3,4,6-Tetra-O-acetyl-?-D-glucopyranosyl Trichloroacetimidate
• 2,3,4,6-tetra-O-acetyl-1-O-trichloroaceto-imidoyl-alpha-D-glucopyranose
• 74808-10-9
• alpha-D-Glucopyranose 2,3,4,6-Tetraacetate 1-(2,2,2-Trichloroethanimidate)
• Tetra-O-acetyl--D-glucose trichloroacetimidate
• 2,3,4,6-Tetra-O-acetyl--D-glucopyranosyl TrichloroacetiMidate
• 2,3,4,6-tetra-O-acetyl-1-O-(2,2,2-trichloroethanimidoyl)-alpha-D-glucopyranose
• 2,3,4,6-Tetra-O-acetyl- alpha -D-glucopyranosyl Trichloroacetimidate
• 2,3,4,6-tetra-o-acetyl-a-d-glucopyranosyl trichloroacetimidate
• DTXSID60447497
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-[(2,2,2-TRICHLOROETHANIMIDOYL)OXY]OXAN-2-YL]METHYL ACETATE
• G78790
• 2,3,4,6-Tetra-O-acetyl-a-D-glucopyranosyl Trichloroacetimidate

• MDL： MFCD09870030
• Inchi： 1S/C16H20Cl3NO10/c1-6(21)25-5-10-11(26-7(2)22)12(27-8(3)23)13(28-9(4)24)14(29-10)30-15(20)16(17,18)19/h10-14,20H,5H2,1-4H3/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： IBUZGVQIKARDAF-RKQHYHRCSA-N
• SMILES： ClC(C(=N)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 491.01500
• Monoisotopic Mass: 491.015279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.51000
• LogP: 1.53330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives